Cas no 272118-05-5 (Cycloshermilamine D)

• Product Name: Cycloshermilamine D
• CAS No: 272118-05-5
• MF: C₂₁H₁₆N₄OS
• MW: 372.442942619324
• CID: 6671083
• Update Time: 2024-03-02

Cycloshermilamine D Chemical and Physical Properties

Names and Identifiers

• Cycloshermilamine D

• Inchi： 1S/C21H16N4OS/c1-24(2)16-9-13-20-17-12(11-5-3-4-6-14(11)25(16)20)7-8-22-18(17)19-21(13)27-10-15(26)23-19/h3-9H,10H2,1-2H3,(H,23,26)
• InChI Key： GPZYPHQBECMNGO-UHFFFAOYSA-N
• SMILES： CN(C1N2C3C(=C4C(=C5C=3C(C3C2=CC=CC=3)=CC=N5)NC(=O)CS4)C=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• XLogP3: 1.781

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrido[2,3,4-kl]acridines